Cas no 405517-54-6 (Phenol, 2-iodo-4-(trifluoromethoxy)-)

Phenol, 2-iodo-4-(trifluoromethoxy)-, is a halogenated aromatic compound featuring both iodine and trifluoromethoxy substituents on the phenol ring. This structure imparts unique reactivity and electronic properties, making it valuable in synthetic organic chemistry, particularly in cross-coupling reactions and as a building block for pharmaceuticals and agrochemicals. The iodine moiety facilitates further functionalization via metal-catalyzed transformations, while the electron-withdrawing trifluoromethoxy group enhances stability and influences regioselectivity in electrophilic substitutions. Its high purity and well-defined structure ensure consistent performance in research and industrial applications. This compound is particularly useful in the development of fluorinated bioactive molecules due to its combined halogen and trifluoromethoxy functionalities.

Phenol, 2-iodo-4-(trifluoromethoxy)- structure

405517-54-6 structure

Product Name:Phenol, 2-iodo-4-(trifluoromethoxy)-

CAS No:405517-54-6

MF:C₇H₄F₃IO₂

MW:304.005145072937

MDL:MFCD03840518

CID:3972541

PubChem ID:2769411

Update Time:2025-05-26

Phenol, 2-iodo-4-(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

- Phenol, 2-iodo-4-(trifluoromethoxy)-
- CS-0194564
- MFCD03840518
- 2-iodo-4-trifluoromethoxyphenol
- 2-iodo-4-(trifluoromethoxy)phenol
- SCHEMBL326580
- AKOS027425812
- DB-104648
- 2-Iodo-4-trifluoromethoxy-phenol
- E89708
- 405517-54-6
- MDL： MFCD03840518
- Inchi： 1S/C7H4F3IO2/c8-7(9,10)13-4-1-2-6(12)5(11)3-4/h1-3,12H
- InChI Key： WOCGRJGJXZXHSA-UHFFFAOYSA-N
- SMILES： IC1=C(C=CC(=C1)OC(F)(F)F)O

Computed Properties

Exact Mass: 303.92081Da
Monoisotopic Mass: 303.92081Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 29.5Å²

Phenol, 2-iodo-4-(trifluoromethoxy)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB559228-5 g	2-Iodo-4-(trifluoromethoxy)phenol; .	405517-54-6		5g	€288.50	2023-04-13
abcr	AB559228-5g	2-Iodo-4-(trifluoromethoxy)phenol; .	405517-54-6		5g	€288.80	2025-04-18
Aaron	AR00CZL8-5g	2-Iodo-4-(trifluoromethoxy)phenol	405517-54-6	95%	5g	$236.00	2025-02-12
A2B Chem LLC	AG04896-5g	2-Iodo-4-(trifluoromethoxy)phenol	405517-54-6	95%	5g	$250.00	2024-04-20
A2B Chem LLC	AG04896-10g	2-Iodo-4-(trifluoromethoxy)phenol	405517-54-6	95%	10g	$400.00	2024-04-20
A2B Chem LLC	AG04896-1g	2-Iodo-4-(trifluoromethoxy)phenol	405517-54-6	95%	1g	$101.00	2024-04-20
abcr	AB559228-1g	2-Iodo-4-(trifluoromethoxy)phenol; .	405517-54-6		1g	€141.70	2024-08-02
abcr	AB559228-10g	2-Iodo-4-(trifluoromethoxy)phenol; .	405517-54-6		10g	€453.30	2025-04-18
abcr	AB559228-25g	2-Iodo-4-(trifluoromethoxy)phenol; .	405517-54-6		25g	€838.60	2025-04-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1265234-1g	2-Iodo-4-(trifluoromethoxy)phenol	405517-54-6	97%	1g	￥684.00	2024-05-14